Cas no 443331-94-0 (2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE)

• Product Name: 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE
• CAS No: 443331-94-0
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• MDL: MFCD01316389
• CID: 5269704
• PubChem ID: 3454514
• Update Time: 2025-06-09

2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE
• 2-(4-chlorophenyl)-4-methyl-1,2-dihydrophthalazin-1-one
• 1(2H)-Phthalazinone, 2-(4-chlorophenyl)-4-methyl-
• 2-(4-chlorophenyl)-4-methylphthalazin-1-one
• MLS000764186
• SMR000335023
• 2-(4-chlorophenyl)-4-methyl-phthalazin-1-one
• cid_3454514
• BDBM114757
• HMS2689D18
• 2-(4-chlorophenyl)-4-methyl-1-phthalazinone
• 5F-380S
• 443331-94-0
• AKOS001737897
• G75078
• CHEMBL1310596
• DTXSID801324152
• MFCD01316389
• 2-(4-Chlorophenyl)-4-methylphthalazin-1(2H)-one

• MDL： MFCD01316389
• Inchi： 1S/C15H11ClN2O/c1-10-13-4-2-3-5-14(13)15(19)18(17-10)12-8-6-11(16)7-9-12/h2-9H,1H3
• InChI Key： QZUJICHPSGQZMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=CC=CC=2C(C)=N1)=O

Computed Properties

• Exact Mass: 270.0559907g/mol
• Monoisotopic Mass: 270.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE

Introduction to 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE (CAS No. 443331-94-0)

2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE, identified by the Chemical Abstracts Service Number (CAS No.) 443331-94-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the phthalazinone class, a heterocyclic structure known for its diverse biological activities. The presence of both chloro and methyl substituents on the aromatic ring system imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE features a central phthalazinone core, which is flanked by a 4-chlorophenyl group at the 2-position and a methyl group at the 4-position. This arrangement creates a molecule with potential for interactions with biological targets, including enzymes and receptors. The chloro substituent, in particular, is known to enhance binding affinity through halogen bonding, while the methyl group can influence the conformational flexibility of the molecule.

In recent years, there has been growing interest in phthalazinone derivatives due to their reported pharmacological properties. Studies have demonstrated that compounds within this class exhibit activities relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The biological activity of 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE has been explored in several preclinical studies, revealing promising potential as a lead compound for further development.

One of the most compelling aspects of 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE is its mechanism of action. Research suggests that this compound may interact with specific biological pathways by modulating the activity of key enzymes or receptors. For instance, studies have indicated that phthalazinone derivatives can inhibit inflammatory pathways by modulating cytokine production and signaling cascades. The interaction between 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE and biological targets appears to be highly specific, which is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the phthalazinone core through cyclization reactions, followed by functionalization with the 4-chlorophenyl and methyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic approaches are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In terms of pharmacokinetic properties, 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE exhibits characteristics that are favorable for drug development. Preliminary studies have shown that this compound has reasonable solubility in both water and organic solvents, which facilitates formulation into various dosage forms. Additionally, its metabolic stability suggests that it may have an extended half-life in vivo, allowing for less frequent dosing. These pharmacokinetic attributes are essential for ensuring that the drug reaches therapeutic levels efficiently and remains active within the body for an adequate duration.

The toxicological profile of 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE has also been thoroughly evaluated in preclinical studies. These assessments include acute toxicity tests, chronic toxicity studies, and genotoxicity evaluations. The results from these studies indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety profile and potential interactions with other drugs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE. Molecular docking simulations and virtual screening techniques have been used to predict binding affinities and identify potential drug-target interactions. These computational methods complement traditional experimental approaches by providing rapid and cost-effective evaluations of candidate compounds. By leveraging these technologies, researchers can accelerate the discovery process and prioritize compounds for further investigation.

The potential applications of 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE extend across multiple therapeutic areas. In oncology, phthalazinone derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Additionally, this compound may have utility in treating inflammatory diseases by modulating immune responses. Emerging research also suggests that it could be effective against microbial infections due to its ability to disrupt bacterial cell wall synthesis or interfere with viral replication mechanisms.

In conclusion, 2-(4-CHLOROPHENYL)-4-METHYL-1(2H)-PHTHALAZINONE (CAS No. 443331-94-0) represents a significant advancement in pharmaceutical chemistry with its unique structure and promising biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As our understanding of this compound grows, so does its potential as a lead candidate for novel treatments across various medical conditions.